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CAS No.: 26093-31-2

Cat. No.: S518347

Core Coumarin Derivatives and Properties

Get Quote

Coumarin Type / Key Excitation/[Emission  Primary Key
Derivative Structural (nm) Applications Characteristics
Features
7- Hydroxy UV-excitable, ~410- Enzyme Cell permeable or
Hydroxycoumarin group at 470 nm emission [1] substrates; pH impermeant
(Umbelliferone) [1]  position 7 sensing [2] depending on
structure;
foundational
scaffold [1]
7-Aminocoumarin Amino group UV-excitable, ~390- Blue Moderately bright;
(e.g., AMCA, AFC, at position 7 480 nm emission [3] fluorescent used for labeling
AMC) [3] labels; antibodies,
biomolecule proteins, and as
conjugation [3]  enzyme substrates
3]
Naphthol- Extended Tt- Similar blue emission Bioorthogonal Strong
Coumarin system [4] activation with fluorescence turn-
(naphCpO) [4] (naphthalene phosphines [4]  on with specific
core) phosphines (e.g.,

THPP) [4]
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Coumarin Type / Key Excitation/[Emission  Primary Key
Derivative Structural (nm) Applications Characteristics
Features

Julolidine- Rigidified N- 394/476 nm (16 nm Bioorthogonal High quantum vyield

Coumarin (julCpO) heterocycle red-shift) [4] activation with (9=0.88); red-

[4] (Julolidine) phosphines [4]  shifted emission [4]

Azetidine- Azetidine Similar blue emission Bioorthogonal Enhanced

Coumarin group at [4] activation with photostability;

(azetCpO) [4] position 7 phosphines [4]  strong emission
with TPP and
CyDPP phosphines
[4]

Key Applications and Experimental Context

Coumarin derivatives are primarily valued for their fluorogenic properties—they emit weak fluorescence in
their native state but become highly fluorescent upon a specific biological or chemical event. The main

application areas include:

e Enzyme Activity Detection: Coumarin derivatives like MUG, MUP, and DiFMUP are extensively
used as fluorogenic substrates for detecting enzymatic activity in cells, homogenates, and solution
[1]. The enzyme (e.g., phosphatase or protease) cleaves a modifying group from the coumarin,
leading to a significant increase in fluorescence intensity that is linearly proportional to enzyme
activity [3].

e Bioorthogonal Labeling for Live-Cell Imaging: Recent research has developed masked coumarin
probes (e.g., cyclopropenones or CpOs) that are activated via a bioorthogonal reaction with
phosphines [4] [5]. This reaction unmasks the fluorescent coumarin, resulting in dramatic fluorescent
enhancements (up to 760-fold) [4] [5]. This allows for no-wash, real-time imaging of biomolecules in
complex environments. The following diagram illustrates the general workflow for this labeling
strategy.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://www.thermofisher.com/de/de/home/life-science/cell-analysis/fluorophores/coumarin.html
https://www.aatbio.com/catalog/chemical-reagents-coumarins-and-derivatives
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://chemrxiv.org/engage/chemrxiv/article-details/66bfc83020ac769e5fd8a747
https://pmc.ncbi.nlm.nih.gov/articles/PMC12591267/
https://chemrxiv.org/engage/chemrxiv/article-details/66bfc83020ac769e5fd8a747
https://www.smolecule.com/products/s518347?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

(Target Biomolecule)

abels

Bioorthogonal Reaction

Activated Coumarin (Highly Fluorescent)

Click to download full resolution via product page

Workflow for bioorthogonal, fluorogenic labeling of a cellular target using a masked coumarin probe. [4]

e Near-Infrared (NIR) Probe Development: A major research focus is engineering coumarin-based
probes that emit in the near-infrared region (650-900 nm) for improved tissue penetration and
reduced background in biological imaging [2]. Strategies include:

o Strengthening the push-pull effect with stronger electron donors and acceptors.

o Extending the Tt-conjugation system by fusing the coumarin core with other aromatic rings
(e.g., naphthalene) [4] [2].

o Enhancing molecular rigidity and planarity to reduce non-radiative energy decay [2].

Summary and Research Outlook

Fluorogenic coumarin derivatives are powerful and adaptable tools for biochemical sensing and imaging.

The field is rapidly advancing with several key trends:

¢ Design of Mutually Orthogonal Tools: Developing probe-phosphine pairs with unique reaction

profiles enables multiplexed imaging, where multiple distinct biological targets can be visualized
simultaneously [4].
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e Push for NIR Functionality: Overcoming the inherent blue-green emission of traditional coumarins is
a primary goal, achieved through rational structural modification [2].

¢ Performance Enhancement: Incorporating specific motifs like the azetidine group significantly
improves photostability and photon output, which is crucial for advanced techniques like super-
resolution microscopy [4] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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